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Compound of Interest

Compound Name: Methyl 2-(trifluoromethyl)acrylate

Cat. No.: B1304038

An In-depth Technical Guide to Methyl 2-(trifluoromethyl)acrylate

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, reactivity, applications, and safety considerations for Methyl 2-
(trifluoromethyl)acrylate. The information is intended for professionals in research,
development, and drug design who are interested in leveraging the unique characteristics of
this fluorinated monomer.

Chemical Identity and Structure

Methyl 2-(trifluoromethyl)acrylate, with the CAS number 382-90-1, is a fluorinated acrylate
monomer.[1][2][3][4] The presence of the trifluoromethyl group at the alpha-position of the
acrylate moiety confers unique properties to the molecule and its subsequent polymers.

Molecular Structure:
Identifiers:

o |[UPAC Name: methyl 2-(trifluoromethyl)prop-2-enoate[1][5]
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Synonyms: Methyl 2-(trifluoromethyl)propenoate, a-(Trifluoromethyl)acrylic acid methyl
ester[5]

Molecular Formula: CsHsF302[1][2][3]

InChl Key: GTRBXMICTQNNIN-UHFFFAOY SA-N[1][4][5]

SMILES: COC(=0)C(=C)C(F)(F)F[1][4]

Physical and Chemical Properties

Methyl 2-(trifluoromethyl)acrylate is a colorless liquid at room temperature.[4] Its key
physical and chemical properties are summarized in the table below.

Property Value Source(s)
Molecular Weight 154.09 g/mol [1112113114]
Boiling Point 104-105 °C [2][3]
Density 1.262 g/mL at 25 °C [3][4]
Refractive Index n20/D 1.359 [4]

Flash Point 22.8 °C (closed cup) [4]

Purity (typical) 97% [31[4]

Form Liquid [4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Methyl 2-
(trifluoromethyl)acrylate.
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Spectroscopic Technique

Key Information

19F NMR

Data available, useful for confirming the

trifluoromethyl group.[1]

Mass Spectrometry (GC-MS)

Spectra are available for mass determination

and fragmentation analysis.[1]

Infrared (IR) Spectroscopy

Vapor phase IR spectra are available, showing
characteristic peaks for the ester and alkene

functional groups.[1][6]

Reactivity and Stability

Reactivity: Methyl 2-(trifluoromethyl)acrylate is a monomer that readily undergoes

polymerization, particularly through free-radical mechanisms.[7][8] The electron-withdrawing

nature of the trifluoromethyl group significantly influences its reactivity. It can be copolymerized

with other monomers to produce a variety of fluorinated polymers.[7][9][10]

Stability and Storage:

e The compound is flammable and should be stored away from heat, sparks, open flames, and

other ignition sources.[2][4]

e Itis recommended to store Methyl 2-(trifluoromethyl)acrylate at temperatures between 2-

8°C.[2][4]

e Due to its tendency to polymerize, it is often supplied with a stabilizer, such as <50 ppm of 4-

Hydroxy-TEMPO.[4]

e Hazardous polymerization may occur.[11]

Applications in Research and Development

The unique properties of Methyl 2-(trifluoromethyl)acrylate make it a valuable monomer in

materials science and a point of interest in drug development.

Polymer Synthesis:
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« Itis a key building block for creating fluorinated poly(meth)acrylates.[7]

 Homopolymers of Methyl 2-(trifluoromethyl)acrylate are often sparsely soluble in common
organic solvents.[7]

o Copolymerization with monomers like methyl methacrylate allows for the tuning of polymer
properties.[10][12] These copolymers can exhibit enhanced thermal and chemical resistance.

[8]
Drug Development:
e The trifluoromethyl (-CF3) group is a critical functional group in modern drug design.[13]

 Incorporating a -CF3 group can modulate a molecule's lipophilicity, metabolic stability, pKa,
and binding affinity, which can lead to improved pharmacological profiles.[13][14] While this
monomer itself is not a drug, polymers derived from it could have applications in drug
delivery systems.

Experimental Protocols
General Protocol for Free-Radical Polymerization

The following is a generalized procedure for the free-radical polymerization of Methyl 2-
(trifluoromethyl)acrylate. Specific conditions such as initiator concentration, temperature, and
reaction time should be optimized for the desired polymer characteristics.

Monomer Preparation: Ensure the monomer is free of inhibitors, if necessary, by passing it
through a column of basic alumina.

o Reaction Setup: In a reaction vessel equipped with a magnetic stirrer, condenser, and
nitrogen inlet, add the desired solvent (e.g., dimethyl carbonate).

e Initiator Addition: Add a free-radical initiator, such as azobisisobutyronitrile (AIBN).

o Monomer Addition: Add Methyl 2-(trifluoromethyl)acrylate and any co-monomers to the
reaction vessel.
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e Reaction: Purge the system with nitrogen and heat the mixture to the desired reaction
temperature (e.g., 60-80 °C) with continuous stirring for a specified period.

» Polymer Isolation: After the reaction is complete, cool the mixture and precipitate the polymer
by adding the solution to a non-solvent (e.g., methanol).

 Purification: Filter the precipitated polymer and wash it with the non-solvent to remove any
unreacted monomer and initiator.

e Drying: Dry the purified polymer under vacuum until a constant weight is achieved.
Safety and Handling

Methyl 2-(trifluoromethyl)acrylate is a hazardous chemical and requires careful handling.
GHS Hazard Classifications:[1][4]

e H225: Highly flammable liquid and vapor

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation

Personal Protective Equipment (PPE):

o Wear protective gloves, clothing, eye protection, and face protection.

¢ Use in a well-ventilated area or under a chemical fume hood.

Handling and Storage:

o Keep away from heat, sparks, open flames, and hot surfaces.[2][11]

o Keep the container tightly closed in a dry and well-ventilated place.[15]
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« Ground/bond container and receiving equipment to prevent static discharge.[11]

» Store at 2-8°C.[4]

Visualizations
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Physical Properties

Appearance
Liquid

Refractive Index
1.359

Density
1.262 g/mL

) Boiling Point
Methyl 2-(trifluoromethyl)acrylate 104-105 °C

Chemical Properties

Reactivity
Monomer for Polymerization

Mol. Weight
154.09 g/mol

Formula
CsHsF302
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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